Cas no 2229377-20-0 (methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate
• CAS No: 2229377-20-0
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5976349
• PubChem ID: 165647387
• Update Time: 2025-05-19

methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate
• EN300-1750893
• 2229377-20-0

• Inchi： 1S/C11H13NO5/c1-16-10(14)5-9(13)8-4-3-7(6-12-8)11(15)17-2/h3-4,6,9,13H,5H2,1-2H3
• InChI Key： KQLJCFIPVKWUCL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C(=O)OC)=CN=1)CC(=O)OC

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.7Ų

Additional information on methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate

Introduction to Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate (CAS No. 2229377-20-0)

Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate, identified by its CAS number 2229377-20-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine carboxylate class, characterized by its pyridine ring substituted with a carboxylate group and an aliphatic side chain containing hydroxyl and methoxy functional groups. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The chemical structure of Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate consists of a central pyridine ring connected to a carboxylate moiety at the 3-position. The side chain attached to the pyridine ring is a propyl group that is further modified with a hydroxyl group at the 1-position and two methoxy groups at the 3-position. This configuration results in a molecule with both hydrophilic and lipophilic properties, which can be advantageous for drug delivery systems and bioavailability enhancement.

In recent years, there has been growing interest in the development of pyridine-based compounds due to their diverse biological activities. Pyridine derivatives are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The presence of both hydroxyl and methoxy groups in Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemistry research.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The carboxylate group can serve as a reactive site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly useful in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize biological activity.

The synthesis of Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, oxidation processes, and protecting group strategies to manage the reactivity of different functional groups. Advances in synthetic methodologies have enabled more streamlined approaches, reducing the complexity and cost associated with producing this compound on a larger scale.

The pharmacological profile of Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate has been explored through various preclinical studies. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, its structural similarity to known bioactive pyridines has prompted investigations into its potential as an antimicrobial agent. Additionally, the hydroxyl and methoxy groups may contribute to its interaction with biological pathways involved in inflammation and cancer progression.

In the context of drug development, Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate represents an exciting opportunity for further exploration. Its unique chemical structure provides a foundation for designing molecules with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to fully harness the potential of this compound in addressing unmet medical needs.

The future directions for research on Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate include expanding its synthetic toolbox to facilitate rapid derivatization and exploring its pharmacokinetic properties. Computational modeling can also play a crucial role in predicting binding affinities and optimizing lead compounds for clinical trials. As our understanding of molecular interactions continues to grow, compounds like Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate are likely to play an increasingly important role in the development of next-generation therapeutics.

In conclusion, Methyl 6-(1-hydroxy-3-methoxy-3-oxopropyl)pyridine-3-carboxylate (CAS No. 2229377-20) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for developing novel bioactive molecules. As ongoing studies continue to uncover its pharmacological properties, this compound is poised to contribute valuable insights into therapeutic strategies across multiple disease areas.